![molecular formula C16H20N2O2S B2808034 N-cyclopropyl-2-(3,5-dimethylisoxazol-4-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide CAS No. 1797242-07-9](/img/structure/B2808034.png)
N-cyclopropyl-2-(3,5-dimethylisoxazol-4-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopropyl-2-(3,5-dimethylisoxazol-4-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C16H20N2O2S and its molecular weight is 304.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor and Anticancer Activities
Several studies have focused on synthesizing heterocyclic compounds derived from similar structures and evaluating their antitumor and anticancer activities. For instance, Shams et al. (2010) explored the synthesis of polyfunctionally substituted heterocyclic compounds, which showed high inhibitory effects when screened in vitro for their antiproliferative activity against breast adenocarcinoma, non-small cell lung cancer, and CNS cancer cell lines (Shams, Mohareb, Helal, & Mahmoud, 2010). Similarly, Albratty, El-Sharkawy, & Alam (2017) synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives with significant antitumor activity, highlighting the potential of such compounds in cancer therapy (Albratty, El-Sharkawy, & Alam, 2017).
Antimicrobial Activities
Compounds derived from similar structures have also been synthesized and tested for their antimicrobial activities. For example, Altıntop, Kaplancıklı, Turan-Zitouni, Özdemir, Demirci, İşcan, & Revial (2011) synthesized new triazole derivatives and investigated their antimicrobial activities, finding significant potency against various Candida species and pathogenic bacteria (Altıntop et al., 2011).
Enzyme Inhibition and Molecular Docking Studies
Riaz, Iftikhar, Saleem, Aziz‐ur‐Rehman, Ahmed, Ashraf, Shahnawaz, Rehman, & al-Rashida (2020) synthesized N -aryl/aralkyl derivatives of triazole-derived compounds, evaluating their enzyme inhibitory potentials against key enzymes like acetylcholinesterase and butyrylcholinesterase. This study not only highlighted the potential of these compounds in enzyme inhibition but also explored their interactions through molecular docking studies, suggesting their use as lead molecules for future therapeutic applications (Riaz et al., 2020).
Antifungal Agents
Bardiot, Thevissen, De Brucker, Peeters, Cos, Taborda, McNaughton, Maes, Chaltin, Cammue, & Marchand (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as potent antifungal agents against Candida and Aspergillus species, demonstrating the potential of such compounds in addressing fungal infections (Bardiot et al., 2015).
Properties
IUPAC Name |
N-cyclopropyl-2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(2-thiophen-2-ylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S/c1-11-15(12(2)20-17-11)10-16(19)18(13-5-6-13)8-7-14-4-3-9-21-14/h3-4,9,13H,5-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSDDXFGBSDIHPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)N(CCC2=CC=CS2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.